Cas no 2171258-70-9 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid)

1-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclopropane ring adjacent to a carboxylic acid group, offering conformational rigidity that can influence peptide secondary structure. The (2R)-configuration ensures stereochemical precision, while the Fmoc-protected amine group provides orthogonality in solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. This derivative is particularly useful for introducing constrained amino acid motifs into peptide sequences, which can enhance stability and modulate biological activity. Its high purity and compatibility with standard SPPS protocols make it a reliable choice for researchers developing peptidomimetics or studying structure-activity relationships.
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid structure
2171258-70-9 structure
Product Name:1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid
CAS No:2171258-70-9
MF:C24H26N2O5
MW:422.473646640778
CID:5940202
PubChem ID:165814025
Update Time:2025-10-28

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid
    • 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopropane-1-carboxylic acid
    • EN300-1486757
    • 2171258-70-9
    • Inchi: 1S/C24H26N2O5/c1-2-7-20(21(27)26-24(12-13-24)22(28)29)25-23(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,2,7,12-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t20-/m1/s1
    • InChI Key: HDUBLUQXQWUTIK-HXUWFJFHSA-N
    • SMILES: OC(C1(CC1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 422.18417193g/mol
  • Monoisotopic Mass: 422.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid

Introduction to 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid (CAS No. 2171258-70-9)

The compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid, identified by its CAS number 2171258-70-9, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure, characterized by a cyclopropane core and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the heart of this compound lies its unique structural motif, which combines a rigid cyclopropane ring with an amide linkage and a fluorene-based side chain. The cyclopropane ring is particularly noteworthy, as it introduces angular strain into the molecule, which can be exploited to enhance binding affinity and selectivity in biological targets. This structural feature has been extensively studied in the context of designing novel bioactive molecules.

The presence of the Fmoc group in the molecule is another critical aspect that underscores its relevance in pharmaceutical research. The Fmoc protection strategy is widely employed in peptide synthesis and drug development, where it serves as an effective protecting group for amino functions. In this context, the Fmoc moiety in 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid not only facilitates further chemical modifications but also ensures stability during synthetic procedures, making it a valuable intermediate in the construction of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. Studies suggest that the cyclopropane ring can effectively engage with specific pockets in protein structures, leading to high-affinity binding. This has opened up new avenues for designing targeted therapies, particularly in oncology and inflammation-related diseases.

The fluorene side chain further enhances the pharmacological profile of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid by providing additional interaction points with biological receptors. Fluorene derivatives are known for their ability to modulate receptor activity and have been incorporated into various drug candidates due to their favorable pharmacokinetic properties. The integration of this moiety into the cyclopropane-based scaffold suggests promising opportunities for developing novel therapeutic agents.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments indicate that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, preliminary data suggests that it may interfere with the activity of proteases involved in cancer progression, highlighting its potential as an anti-cancer agent. Additionally, its interaction with inflammatory pathways has been explored, with promising results indicating its ability to modulate cytokine production.

The synthesis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as ring-closing metathesis and protecting group strategies, showcasing the ingenuity of modern chemical methodologies. These synthetic approaches not only yield high-purity compounds but also provide valuable insights into reaction mechanisms and optimization strategies.

As research continues to evolve, the applications of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid are expected to expand. The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the identification of novel bioactive molecules. By leveraging these advanced computational tools, researchers can predict potential interactions and optimize molecular structures more efficiently than ever before.

The future prospects of this compound are underscored by its versatility and potential for further derivatization. By modifying various functional groups within its structure, scientists can fine-tune its biological activity and pharmacokinetic properties. This adaptability makes it an attractive scaffold for developing next-generation therapeutics targeting a wide range of diseases.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopropane-1-carboxylic acid (CAS No. 2171258-70-9) exemplifies the innovative spirit driving modern medicinal chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further investigation and development. As our understanding of biological systems continues to deepen, compounds like this one will play an increasingly pivotal role in shaping future therapeutic strategies.

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